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Compound of Interest

Compound Name: 3-Amino-2-fluoropyridine

Cat. No.: B075623

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers of high-purity
3-Amino-2-fluoropyridine, a key building block in pharmaceutical and agrochemical research.
This document offers a comparative summary of suppliers, detailed experimental protocols for
its synthesis and analysis, and a visualization of a relevant biological pathway where this
compound or its derivatives play a crucial role.

High-Purity 3-Amino-2-fluoropyridine Supplier
Overview

Sourcing high-purity 3-Amino-2-fluoropyridine is critical for reproducible and reliable results in
research and development. The following table summarizes key information from various
commercial suppliers to aid in the selection of the most suitable source for your specific needs.
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Certificate of

. Purity . Available .
Supplier - Price (USD) o Analysis
Specification Quantities
(COA)
) ) Available on
Sigma-Aldrich 95%[1] $68.32 1g
product page
Available upon
Chem-Impex > 98% (GC)[2] $22.03[2] 19[2]
request
_ Buyer assumes
Amerigo Contact for N o
o 95%(3] o Not specified responsibility to
Scientific pricing . _
confirm purity[3]
Pipzine Multiple grades Contact for Bulk orders Provided with
Chemicals available pricing available[4] each batch[4]

Note: Prices and availability are subject to change. It is recommended to visit the supplier's

website for the most current information.

Experimental Protocols
Synthesis of 3-Amino-2-fluoropyridine

The following protocol is a general laboratory-scale synthesis. Appropriate safety precautions,

including the use of personal protective equipment and a fume hood, are mandatory.

Materials:

e 2-Fluoropyridine

o Potassium nitrate (KNO3)

 Sulfuric acid (H2S0a4), concentrated

e lron (Fe) powder

e Ammonium chloride (NH4Cl)

o Ethanol (EtOH)
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Water (H20)

Sodium bicarbonate (NaHCOs) solution, saturated

Ethyl acetate (EtOAC)

Magnesium sulfate (MgSQOa), anhydrous

Procedure:

 Nitration of 2-Fluoropyridine:

[¢]

Slowly add 2-fluoropyridine to a stirred, cooled (0-5 °C) solution of potassium nitrate in
concentrated sulfuric acid.

Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

Carefully pour the reaction mixture onto crushed ice.

Neutralize the solution with a saturated sodium bicarbonate solution until a precipitate
forms.

Filter the precipitate, wash with cold water, and dry to obtain 2-fluoro-3-nitropyridine.

¢ Reduction of 2-Fluoro-3-nitropyridine:

In a round-bottom flask, suspend 2-fluoro-3-nitropyridine and iron powder in a mixture of
ethanol and a saturated aqueous solution of ammonium chloride.

Heat the mixture to reflux and stir for 2-3 hours.

Monitor the reaction by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature and filter through a
pad of celite.

Concentrate the filtrate under reduced pressure to remove the ethanol.

Extract the agueous residue with ethyl acetate (3 x 50 mL).
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o Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure to yield crude 3-Amino-2-fluoropyridine.

o Purification:

o The crude product can be purified by column chromatography on silica gel using a mixture
of ethyl acetate and hexane as the eluent.

Quality Control: Purity Determination by Gas
Chromatography (GC)

Instrumentation:
o Gas chromatograph equipped with a Flame lonization Detector (FID).
o Capillary column suitable for amine analysis (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 pum).

GC Conditions:

Carrier Gas: Helium or Nitrogen[5]

¢ Injection Mode: Splitless[6]

e Injector Temperature: 250 °C

e Oven Temperature Program:

o Initial temperature: 80 °C, hold for 2 minutes.

o Ramp: 10 °C/min to 250 °C.

o Hold at 250 °C for 5 minutes.

e Detector Temperature: 280 °C

e Flow Rate: 1.0 mL/min[6]

Sample Preparation:
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» Accurately weigh approximately 10 mg of the 3-Amino-2-fluoropyridine sample.

e Dissolve the sample in a suitable solvent (e.g., methanol or dichloromethane) to a final
concentration of 1 mg/mL.

Analysis:
e Inject 1 uL of the prepared sample into the GC.

e The purity is determined by calculating the area percentage of the main peak relative to the
total area of all peaks in the chromatogram.

Quality Control: Purity Determination by High-
Performance Liquid Chromatography (HPLC)

Instrumentation:

e HPLC system with a UV detector.

o Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 pum).

HPLC Conditions:

» Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.
o A:0.1% Formic acid in water.
o B: 0.1% Formic acid in acetonitrile.

e Gradient:

o

0-2 min: 5% B

2-15 min: 5% to 95% B

(¢]

15-18 min: 95% B

[¢]

18-20 min: 95% to 5% B

[¢]
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o 20-25 min: 5% B
e Flow Rate: 1.0 mL/min
e Column Temperature: 30 °C
o Detection Wavelength: 254 nm
Sample Preparation:

e Prepare a stock solution of 3-Amino-2-fluoropyridine in the mobile phase (50:50
water:acetonitrile) at a concentration of 1 mg/mL.

» Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL.
Analysis:
e Inject 10 pL of the sample.

» Purity is calculated based on the area percentage of the main peak.

Signaling Pathway and Experimental Workflow
Visualization

Derivatives of 3-Amino-2-fluoropyridine are of significant interest in drug discovery,
particularly as kinase inhibitors. The following diagrams illustrate a simplified signaling pathway
involving Aurora Kinase A and a general workflow for screening potential inhibitors.
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Caption: Simplified Aurora Kinase A signaling pathway and the inhibitory action of a 3-Amino-
2-fluoropyridine derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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